Cas no 1805036-40-1 (5-Cyano-2,3-difluoromandelic acid)

• Product Name: 5-Cyano-2,3-difluoromandelic acid
• CAS No: 1805036-40-1
• MF: C₉H₅F₂NO₃
• MW: 213.137709379196
• CID: 4796862
• Update Time: 2025-10-25

5-Cyano-2,3-difluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,3-difluoromandelic acid

• Inchi： 1S/C9H5F2NO3/c10-6-2-4(3-12)1-5(7(6)11)8(13)9(14)15/h1-2,8,13H,(H,14,15)
• InChI Key： NXIKAMOYOZCTCP-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C#N)C=C1C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 0.8
• Topological Polar Surface Area: 81.3

Additional information on 5-Cyano-2,3-difluoromandelic acid

Comprehensive Overview of 5-Cyano-2,3-difluoromandelic Acid (CAS No. 1805036-40-1): Properties, Applications, and Industry Insights

5-Cyano-2,3-difluoromandelic acid (CAS No. 1805036-40-1) is a fluorinated mandelic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's cyano and difluoro substitutions enhance its reactivity, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula and stereochemistry play pivotal roles in drug design, particularly in modulating enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated compounds like 5-Cyano-2,3-difluoromandelic acid has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers are actively exploring its potential in chiral synthesis, where its enantioselective properties could streamline the production of optically active pharmaceuticals. A 2023 study highlighted its utility in asymmetric catalysis, addressing common challenges in green chemistry workflows.

The compound's physicochemical properties, including solubility and thermal stability, have been optimized for industrial-scale processes. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in GMP manufacturing. Its logP value and hydrogen bonding capacity further underscore its suitability for drug delivery systems.

Emerging trends in AI-driven molecular design have positioned 5-Cyano-2,3-difluoromandelic acid as a candidate for virtual screening libraries. Computational models predict its compatibility with biodegradable materials, aligning with the circular economy paradigm. Industry forums frequently discuss its role in next-generation APIs, particularly for metabolic disorder therapeutics.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalable synthesis routes. The compound's patent landscape reveals innovative applications in crop protection formulations, where its environmental persistence is carefully balanced with efficacy. Regulatory agencies classify it under low-ecotoxicity thresholds, facilitating global trade.

Ongoing research investigates its structure-activity relationships (SAR) for central nervous system targets. The electron-withdrawing effects of its substituents show promise in enhancing blood-brain barrier penetration, a hot topic in neuropharmacology communities. Collaborative studies between academia and industry aim to unlock its potential in personalized therapeutics.

Quality control protocols for CAS 1805036-40-1 involve rigorous impurity profiling, with particular attention to genotoxic species mitigation. Advanced continuous flow chemistry methods have reduced production costs while maintaining stereochemical integrity, addressing key concerns in cost-sensitive markets.

In conclusion, 5-Cyano-2,3-difluoromandelic acid represents a convergence of cutting-edge chemistry and industrial applicability. Its multifaceted role in life sciences continues to evolve, supported by innovations in process intensification and materials science. Future developments may expand its utility in bioconjugation and smart materials, solidifying its position in specialty chemical portfolios.